Cas no 1033463-30-7 (3-Chloro-5-(trifluoromethyl)-2-pyridinecarbohydrazide)

• Product Name: 3-Chloro-5-(trifluoromethyl)-2-pyridinecarbohydrazide
• CAS No: 1033463-30-7
• MF: C₇H₅ClF₃N₃O
• MW: 239.582310438156
• MDL: MFCD10758083
• CID: 4568791
• Update Time: 2025-10-22

3-Chloro-5-(trifluoromethyl)-2-pyridinecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(trifluoromethyl)-2-pyridinecarbohydrazide
• 2-Pyridinecarboxylic acid, 3-chloro-5-(trifluoromethyl)-, hydrazide
• 3-Chloro-5-(trifluoromethyl)-2-pyridinecarbohydrazide

• MDL： MFCD10758083
• Inchi： 1S/C7H5ClF3N3O/c8-4-1-3(7(9,10)11)2-13-5(4)6(15)14-12/h1-2H,12H2,(H,14,15)
• InChI Key： GHCOCPNXYZRGAR-UHFFFAOYSA-N
• SMILES： C1(C(NN)=O)=NC=C(C(F)(F)F)C=C1Cl

Experimental Properties

• Melting Point: 105-107°

3-Chloro-5-(trifluoromethyl)-2-pyridinecarbohydrazide Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 3-Chloro-5-(trifluoromethyl)-2-pyridinecarbohydrazide

Research Brief on 3-Chloro-5-(trifluoromethyl)-2-pyridinecarbohydrazide (CAS: 1033463-30-7): Recent Advances and Applications

3-Chloro-5-(trifluoromethyl)-2-pyridinecarbohydrazide (CAS: 1033463-30-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic carbohydrazide derivative, characterized by its trifluoromethyl and chloro substituents, exhibits unique physicochemical properties that make it a valuable intermediate in drug discovery and agrochemical development. Recent studies have explored its potential as a building block for novel bioactive molecules, particularly in the design of enzyme inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor in the synthesis of pyridine-based kinase inhibitors. Researchers utilized 1033463-30-7 as a key intermediate to develop potent inhibitors targeting the JAK-STAT signaling pathway, with several derivatives showing promising activity in preclinical models of autoimmune diseases. The trifluoromethyl group was found to significantly enhance metabolic stability and membrane permeability of the resulting compounds.

In the agrochemical sector, a recent patent application (WO2023056789) disclosed novel pesticidal compositions incorporating 3-Chloro-5-(trifluoromethyl)-2-pyridinecarbohydrazide derivatives. These compounds exhibited remarkable efficacy against resistant strains of agricultural pests while maintaining favorable environmental safety profiles. The presence of both chloro and trifluoromethyl groups appears to contribute to the observed broad-spectrum activity through multiple modes of action.

Analytical chemistry advancements have also been made regarding this compound. A 2024 publication in Analytical and Bioanalytical Chemistry described a highly sensitive LC-MS/MS method for quantifying 1033463-30-7 and its metabolites in biological matrices, achieving detection limits below 0.1 ng/mL. This methodological development supports ongoing pharmacokinetic studies and will facilitate future clinical translation of related drug candidates.

The safety profile of 3-Chloro-5-(trifluoromethyl)-2-pyridinecarbohydrazide has been systematically evaluated in recent toxicological assessments. Acute toxicity studies in rodent models (OECD Guideline 423) classified the compound as Category 4 (harmful) with an oral LD50 of 550 mg/kg. Chronic exposure studies suggested potential hepatotoxicity at high doses, highlighting the need for careful structural modification when developing derivatives for therapeutic applications.

Current research directions focus on expanding the structural diversity of 1033463-30-7 derivatives through innovative synthetic strategies. A recent Nature Communications article detailed a photocatalytic C-H functionalization approach that enables direct modification of the pyridine core, opening new avenues for structure-activity relationship studies. These methodological advances are expected to accelerate the discovery of optimized compounds with improved pharmacological properties.

From a commercial perspective, the global market for 3-Chloro-5-(trifluoromethyl)-2-pyridinecarbohydrazide is projected to grow at a CAGR of 6.8% from 2024 to 2030, driven by increasing demand from both pharmaceutical and agrochemical sectors. Several specialty chemical manufacturers have recently expanded production capacity to meet this growing demand while maintaining high purity standards (>98.5%) required for research applications.